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Zileuton Pharmacokinetics at a Glance

The table below summarizes the key pharmacokinetic (PK) parameters of unlabeled Zileuton, primarily from

studies in healthy volunteers and patients with asthma or rheumatoid arthritis [1] [2] [3].

Parameter Value (Mean ± SD or Mean) Conditions & Notes

Bioavailability Rapidly absorbed [4] -

Tmax (Time to Cmax) 1.5 ± 0.9 hours [2]; ~1.7 hours
[4]

Single or multiple oral doses of 600 mg.

Cmax (Peak Plasma
Concentration)

4.37 ± 1.02 mg/L [2] At steady state with 600 mg q6h regimen.

Apparent Volume of
Distribution (V/f)

115 ± 29 L [2]; ~64.8 L
(population typical) [3]

Varies based on population and analysis
method.

Plasma Protein Binding 93% [4] Primarily to albumin.

Apparent Clearance
(CL/f)

579 ± 162 mL/min (34.7 L/h)

[2]

At steady state with 600 mg q6h regimen.
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Parameter Value (Mean ± SD or Mean) Conditions & Notes

Half-life (t½) 2.5 hours [4] Mean terminal half-life.

Primary Metabolism Liver, primarily by CYP1A2,
CYP2C9, CYP3A4 [4]

Metabolites include glucuronide

conjugates and an N-dehydroxylated
metabolite.

Route of Elimination Urine (94.5%) [4] Primarily as metabolites.

Impact of Age (Elderly) No significant difference in PK

after multiple doses [1]

No dosage adjustment required based on

age alone.

Impact of Gender No significant effect after

correcting for body weight [1]
[3]

Body weight, not gender, explains some

PK variability.

Key Experimental Data and Methodologies

The data in the table above is derived from several key clinical studies that form the evidence base for

Zileuton's PK profile.

Study in Healthy Volunteers: A pivotal study administered single and multiple 600 mg oral doses

(every 6 or 8 hours) to healthy male volunteers. Plasma concentrations were quantified using HPLC,
and PK parameters were estimated using standard noncompartmental methods. This study

established the basic PK profile and noted a diurnal variation in trough concentrations [2].
Population PK in Rheumatoid Arthritis: A study in patients with rheumatoid arthritis confirmed that

Zileuton's PK were similar to those in healthy volunteers. Using population modeling (NONMEM), it
concluded that body weight, but not age or gender, explained some of the variability in drug

disposition [3].
Formulation and Gender Difference Research: Preclinical research in rats has investigated the

impact of formulation on the PK of Zileuton, a BCS Class II drug with low solubility. While these
studies found higher exposure in female rats, this gender effect has not been shown to be clinically

significant in humans after correcting for body weight [1] [5].
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Pharmacodynamic Pathway and Experimental
Workflow

To fully understand Zileuton's action, it's important to see how its pharmacokinetics (what the body does to

the drug) connects to its pharmacodynamics (what the drug does to the body). The following diagram

illustrates its mechanism of action and the workflow for profiling its pharmacokinetics.

Pharmacokinetics (PK) / What the body does to the drug Pharmacodynamics (PD) / What the drug does to the body

Oral Administration
(600 mg IR or XR)

Absorption
Tmax: ~1.5-1.7 hours

Distribution
Vd: ~115-179 L, 93% Protein Bound

Metabolism
Primarily by CYP1A2, CYP2C9, CYP3A4

Elimination
94.5% in urine (as metabolites)

t½: ~2.5 hours
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Seeking Data on Zileuton-13C2 15N
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For researchers specifically requiring data on the isotopically labeled compound Zileuton-13C2 15N, the

absence of public data requires a shift in strategy.

Typical Use of Labeled Variants: Compounds like Zileuton-13C2 15N are primarily used as internal
standards in bioanalytical chemistry (e.g., Liquid Chromatography-Mass Spectrometry, or LC-MS).

Their PK are assumed to be identical to the unlabeled drug, and they are not typically administered in
vivo for standalone PK studies [6].

Alternative Data Sources: To find specialized data, I recommend you:
Contact manufacturers of Zileuton-13C2 15N directly, as they may have conducted in-house

characterization studies.
Search chemical vendor catalogs (e.g., Cayman Chemical, MedChemExpress, Sigma-

Aldrich) for product certificates of analysis which sometimes contain purity and basic spectral
data.

Use specialized scientific databases like SciFinder or Reaxys, which may index more
detailed analytical data from supplier documentation or patent literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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